Cas no 2172181-31-4 (1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclopropane-1-carboxylic acid)

• Product Name: 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclopropane-1-carboxylic acid
• CAS No: 2172181-31-4
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6541156
• PubChem ID: 165551352
• Update Time: 2025-07-18

1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclopropane-1-carboxylic acid
• 2172181-31-4
• 1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]cyclopropane-1-carboxylic acid
• EN300-1488262

• Inchi： 1S/C25H28N2O5/c1-16(22(28)27-25(12-13-25)23(29)30)7-6-14-26-24(31)32-15-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,16,21H,6-7,12-15H2,1H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： WDVRXIVATHGJRH-UHFFFAOYSA-N
• SMILES： OC(C1(CC1)NC(C(C)CCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclopropane-1-carboxylic acid

Recent Advances in the Study of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclopropane-1-carboxylic acid (CAS: 2172181-31-4)

The compound 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclopropane-1-carboxylic acid (CAS: 2172181-31-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopropane ring and fluorenylmethoxycarbonyl (Fmoc) protecting group, has been explored for its potential applications in peptide synthesis, drug delivery, and as a building block for novel therapeutics. Recent studies have focused on its synthetic pathways, physicochemical properties, and biological activities, providing new insights into its utility in biomedical research.

One of the key areas of investigation has been the optimization of synthetic routes for this compound. Researchers have developed efficient protocols to achieve high yields and purity, which are critical for its application in peptide coupling reactions. The presence of the Fmoc group allows for selective deprotection under mild conditions, making it a valuable tool in solid-phase peptide synthesis (SPPS). Additionally, the cyclopropane moiety has been shown to enhance the metabolic stability of peptide analogs, a feature that is highly desirable in the design of therapeutic agents.

Recent publications have also highlighted the role of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclopropane-1-carboxylic acid in the development of peptide-based drugs. For instance, studies have demonstrated its incorporation into cyclic peptides that exhibit potent activity against specific biological targets, such as G-protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways. The compound's ability to confer conformational rigidity to peptides has been particularly advantageous in improving binding affinity and selectivity.

Furthermore, advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have enabled precise characterization of this compound and its derivatives. These tools have been instrumental in elucidating its stability under various physiological conditions and its interactions with biological macromolecules. Such studies are paving the way for its potential use in targeted drug delivery systems, where controlled release and site-specific action are paramount.

In conclusion, the ongoing research on 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclopropane-1-carboxylic acid underscores its versatility and promise in chemical biology and drug development. Future studies are expected to explore its applications in more complex therapeutic constructs, such as peptide-drug conjugates and biomaterials, further expanding its impact on the field.